Cas no 2580-79-2 ((1Z,2E)-N'-1-,N'-2-dihydroxyethanediimidamide)
(1Z,2E)-N'-1-,N'-2-dihydroxyethanediimidamide Chemical and Physical Properties
Names and Identifiers
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- Ethanediimidamide,N1,N2-dihydroxy-
- DIAMINOGLYOXIME
- 1,2-Diamino-1,2-ethanedione dioxime
- 2,6-Dibromo-4-tolylhydrazine hydrochloride
- diamino-glyox
- DIAMINOGLYOXIM
- DiaminoglyoximeN,N'-DihydroxyoxalamidineOxalamide dioxime
- N,N''-Dihydroxyethanediimidamide
- N,N-Dihydroxyoxalamidine
- OXALAMIDE DIOXIME
- oxalamide oxime
- Oxamide dioxime
- 2580-79-2
- 1-N',2-N'-dihydroxyethanediimidamide
- SCHEMBL19350244
- AKOS001036411
- MFCD00233928
- (Z,Z)-N'1,N'2-DIHYDROXYETHANEBIS(IMIDAMIDE)
- VS-03351
- N,N'-dihydroxyethanediimidamide
- Z56785100
- (1Z,2E)-N'~1~,N'~2~-dihydroxyethanediimidamide
- BBL012449
- (1Z,2Z)-N'~1~,N'~2~-dihydroxyethanediimidamide
- STK260072
- (1Z,2E)-N'-1-,N'-2-dihydroxyethanediimidamide
-
- MDL: MFCD00511299
- Inchi: 1S/C2H6N4O2/c3-1(5-7)2(4)6-8/h7-8H,(H2,3,5)(H2,4,6)
- InChI Key: BFXWFQSYMVKOCJ-UHFFFAOYSA-N
- SMILES: O/N=C(/C(=N/O)/N)\N
Computed Properties
- Exact Mass: 118.04900
- Monoisotopic Mass: 118.049075
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 8
- XLogP3: -0.5
- Topological Polar Surface Area: 114
- Molecular Weight: 118.10
Experimental Properties
- Color/Form: Yellow crystalline powder
- Density: 1.9
- Melting Point: 200-204 °C
- Boiling Point: 238.1°Cat760mmHg
- Flash Point: 97.8°C
- Refractive Index: 1.68
- PSA: 117.22000
- LogP: -0.12020
- Solubility: Not determined
(1Z,2E)-N'-1-,N'-2-dihydroxyethanediimidamide Security Information
- Safety Instruction: S24/25
- Safety Term:S24/25
(1Z,2E)-N'-1-,N'-2-dihydroxyethanediimidamide Customs Data
- HS CODE:2925290090
- Customs Data:
China Customs Code:
2925290090Overview:
2925290090 Other imines and their derivatives,And their salt.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2925290090 other imines and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
(1Z,2E)-N'-1-,N'-2-dihydroxyethanediimidamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A256997-5g |
Diaminoglyoxime |
2580-79-2 | 95% | 5g |
$8.0 | 2025-02-21 | |
| Ambeed | A256997-25g |
Diaminoglyoxime |
2580-79-2 | 95% | 25g |
$28.0 | 2025-02-21 | |
| Ambeed | A256997-100g |
Diaminoglyoxime |
2580-79-2 | 95% | 100g |
$79.0 | 2025-02-21 | |
| TRC | A959880-10mg |
(1Z,2E)-N'-1-,N'-2-dihydroxyethanediimidamide |
2580-79-2 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | A959880-50mg |
(1Z,2E)-N'-1-,N'-2-dihydroxyethanediimidamide |
2580-79-2 | 50mg |
$ 95.00 | 2022-06-07 | ||
| TRC | A959880-100mg |
(1Z,2E)-N'-1-,N'-2-dihydroxyethanediimidamide |
2580-79-2 | 100mg |
$ 160.00 | 2022-06-07 | ||
| eNovation Chemicals LLC | Y0998844-5g |
Diaminoglyoxime |
2580-79-2 | 95% | 5g |
$900 | 2024-08-02 | |
| Ambeed | A256997-500g |
Diaminoglyoxime |
2580-79-2 | 95% | 500g |
$277.0 | 2025-02-21 | |
| 1PlusChem | 1P019D5V-5g |
Diaminoglyoxime |
2580-79-2 | 95% | 5g |
$5.00 | 2023-12-18 | |
| 1PlusChem | 1P019D5V-25g |
Diaminoglyoxime |
2580-79-2 | 95% | 25g |
$17.00 | 2023-12-18 |
(1Z,2E)-N'-1-,N'-2-dihydroxyethanediimidamide Related Literature
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M. M. Bélombé,J. Nenwa,Y. A. Mbiangué,F. Majoumo-Mbé,P. L?nnecke,E. Hey-Hawkins Hydrogen-bonded pillars of alternating chiral complex cations and anions: 1. Synthesis characterization X-ray structure and thermal stability of catena-{[Co(H2oxado)3][Cr(C2O4)3]·5H2O} and of its precursor (H3oxado)[Co(H2oxado)3](SO4)2·2H2O. M. M. Bélombé J. Nenwa Y. A. Mbiangué F. Majoumo-Mbé P. L?nnecke E. Hey-Hawkins Dalton Trans. 2009 4519
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Sheng-Mei Lu,Zhijun Wang,Jijie Wang,Jun Li,Can Li Green Chem. 2018 20 1835
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Yanqi Xu,Cui Du,Chen Zhou,Shengyang Yang Chem. Commun. 2020 56 7171
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Chao Yan,Kangcai Wang,Tianlin Liu,Hongwei Yang,Guangbin Cheng,Qinghua Zhang Dalton Trans. 2017 46 14210
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5. Syntheses of NN′-bis(4′-benzo[15-crown-5])diaminoglyoxime and its complexes with copper(II), nickel(II), cobalt(II), cobalt(III), palladium(II), platinum(II), and uranyl(VI)Ahmet Gül,?zer Bekaro?lu J. Chem. Soc. Dalton Trans. 1983 2537
Additional information on (1Z,2E)-N'-1-,N'-2-dihydroxyethanediimidamide
The Chemical Compound CAS No. 2580-79-2: (1Z,2E)-N'-1-,N'-2-Dihydroxyethanediimidamide
The compound with CAS No. 2580-79-2, commonly referred to as (1Z,2E)-N'-1-,N'-2-dihydroxyethanediimidamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a dihydroxyethylene moiety and an imidamide functional group. The diimide functional group is particularly notable for its ability to participate in various chemical reactions, making it a valuable component in the synthesis of advanced materials.
Recent studies have highlighted the potential of (1Z,2E)-N'-1-,N'-2-dihydroxyethanediimidamide in the development of high-performance polymers. Researchers have found that this compound can serve as a versatile building block for creating polymers with tailored properties, such as enhanced thermal stability and mechanical strength. The ability of this compound to form strong intermolecular hydrogen bonds has been a key factor in its success as a polymer precursor.
In addition to its role in polymer synthesis, (1Z,2E)-N'-1-,N'-2-dihydroxyethanediimidamide has also been explored for its applications in biochemistry. Its dihydroxyethylene group makes it a potential candidate for use in drug delivery systems and biocompatible materials. Recent experiments have demonstrated that this compound can interact with biological molecules in a controlled manner, opening up new possibilities for its use in medical applications.
The synthesis of CAS No. 2580-79-2 involves a multi-step process that typically begins with the preparation of the dihydroxyethylene derivative. This is followed by the introduction of the imidamide group through a series of carefully controlled reactions. The stereochemistry of the molecule, particularly the (1Z,2E) configuration, plays a crucial role in determining its physical and chemical properties. Researchers have developed novel synthetic routes that allow for higher yields and better control over the stereochemistry of the product.
From an analytical standpoint, (1Z,2E)-N'-1-,N'-2-dihydroxyethanediimidamide has been extensively studied using advanced spectroscopic techniques such as NMR and IR spectroscopy. These studies have provided valuable insights into the electronic structure and bonding characteristics of the molecule. Additionally, computational chemistry methods have been employed to predict its reactivity and stability under various conditions.
One of the most promising areas of research involving this compound is its potential use in electronic materials. The diimide group is known to exhibit semiconducting properties, which makes it an attractive candidate for use in organic electronics. Recent studies have shown that polymers derived from CAS No. 2580-79-2 can exhibit excellent charge transport properties, making them suitable for applications such as flexible electronics and organic photovoltaics.
In terms of environmental impact, researchers are also investigating the biodegradability and toxicity of (1Z,2E)-N'-1-,N'-2-dihydroxyethanediimidamide. Understanding its environmental fate is crucial for ensuring that its use in various applications does not pose risks to ecosystems or human health. Preliminary findings suggest that this compound may undergo hydrolysis under certain conditions, though further studies are needed to fully characterize its environmental behavior.
The versatility of CAS No. 2580-79-2 lies in its ability to serve as both a functional monomer and a reactive intermediate in chemical synthesis. Its unique combination of structural features makes it a valuable tool for chemists working across diverse fields such as materials science, biochemistry, and electronics.
In conclusion, CAS No. 2580-79-2 represents an exciting advancement in modern chemistry with wide-ranging applications across multiple disciplines. As research continues to uncover new properties and uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.
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